methyl [7-(2-methoxy-2-oxoethoxy)-4-methyl-2-oxo-2H-chromen-3-yl]acetate

Specification

• Molecular Formula: C16H16O7
• Molecular Weight: 320.29 g/mol
• IUPAC Name: methyl 2-[7-(2-methoxy-2-oxoethoxy)-4-methyl-2-oxochromen-3-yl]acetate
• Standard InChI: InChI=1S/C16H16O7/c1-9-11-5-4-10(22-8-15(18)21-3)6-13(11)23-16(19)12(9)7-14(17)20-2/h4-6H,7-8H2,1-3H3
• Standard InChI Key: VXPTYULQZJTIPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)OC)CC(=O)OC

Introduction

Synthesis and Chemical Reactions

The synthesis of coumarin derivatives typically involves condensation reactions between salicylic acid derivatives and acetoacetic esters or similar compounds. For methyl [7-(2-methoxy-2-oxoethoxy)-4-methyl-2-oxo-2H-chromen-3-yl]acetate, a plausible synthesis route might involve the reaction of a 7-hydroxy-4-methylcoumarin with a methoxy-2-oxoethoxy group donor, followed by esterification with acetic acid or its derivatives.

Biological and Pharmaceutical Applications

Coumarin derivatives are known for their potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. While specific data on methyl [7-(2-methoxy-2-oxoethoxy)-4-methyl-2-oxo-2H-chromen-3-yl]acetate is not available, related compounds have shown promising results in these areas.

Data Table: Comparison of Related Coumarin Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
Methyl [5-(2-methoxy-2-oxoethoxy)-4,7-dimethyl-2-oxo-2H-chromen-3-yl]acetate	C17H18O7	334.3	Not specified
7-Methoxy-4-methyl-2-oxo-2H-chromene-3-carboxylic acid	C12H10O5	234.20	Potential biological activities
(±)-R,S-2-Chloro-N-(4-methyl-2-oxo-2H-chromen-7-yl)-2-phenylacetamide	Not specified	Not specified	Potential biological activities